N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide
CAS No.: 946222-76-0
Cat. No.: VC11939954
Molecular Formula: C21H24N4O6
Molecular Weight: 428.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 946222-76-0 |
|---|---|
| Molecular Formula | C21H24N4O6 |
| Molecular Weight | 428.4 g/mol |
| IUPAC Name | N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide |
| Standard InChI | InChI=1S/C21H24N4O6/c1-24-19-18(15(30-3)8-10-23-19)20(27)25(21(24)28)12-17(26)22-9-7-13-5-6-14(29-2)16(11-13)31-4/h5-6,8,10-11H,7,9,12H2,1-4H3,(H,22,26) |
| Standard InChI Key | WUGUKPYLTZVPPS-UHFFFAOYSA-N |
| SMILES | CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC)OC |
| Canonical SMILES | CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC)OC |
Introduction
Synthesis Methods
The synthesis of compounds with similar structures typically involves multi-step organic reactions. These may include:
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Condensation Reactions: To form the pyrido[2,3-d]pyrimidine core.
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Alkylation and Acylation: To introduce the dimethoxyphenyl and acetamide groups.
Reaction Conditions:
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Temperature control
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pH adjustment
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Solvent selection (e.g., DMF or ethanol)
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Monitoring via TLC
Biological Activities and Potential Applications
Pyrido[2,3-d]pyrimidine derivatives are known for their anticancer properties . The addition of a dimethoxyphenyl group could enhance biological activity by interacting with specific targets.
| Compound Type | Biological Activity | Potential Applications |
|---|---|---|
| Pyrido[2,3-d]pyrimidine Derivatives | Anticancer, Antiviral | Cancer Treatment, Viral Infections |
| Dimethoxyphenyl Compounds | Neuroprotective, Anti-inflammatory | Neurological Disorders, Inflammation |
Research Findings and Future Directions
While specific research findings for N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide are not available, studies on related compounds suggest potential therapeutic applications. Future research should focus on synthesizing this compound and evaluating its biological activities to explore its therapeutic potential.
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